Cas no 79837-11-9 (3-Amino-1-[1-benzimidazolyl]butane)

• Product Name: 3-Amino-1-[1-benzimidazolyl]butane
• CAS No: 79837-11-9
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 556504
• Update Time: 2023-08-02

3-Amino-1-[1-benzimidazolyl]butane Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanamine,a-methyl-
• 1H-Benzimidazole-1-propanamine,alpha-methyl-(9CI)
• RLSYCEITZIRMCP-UHFFFAOYSA-N
• 3-amino-1-[1-benzimidazolyl]butane
• alpha-methyl-1H-benzimidazole-1-propanamine
• 4-(1H-1,3-benzodiazol-1-yl)butan-2-amine
• 3-Amino-1-[1-benzimidazolyl]butane

• Inchi： 1S/C11H15N3/c1-9(12)6-7-14-8-13-10-4-2-3-5-11(10)14/h2-5,8-9H,6-7,12H2,1H3
• InChI Key： RLSYCEITZIRMCP-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)CCC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Topological Polar Surface Area: 43.8